molecular formula C6H2Cl3NO4S B1411449 3,4-Dichloro-2-nitrobenzenesulfonyl chloride CAS No. 1806289-34-8

3,4-Dichloro-2-nitrobenzenesulfonyl chloride

Cat. No. B1411449
CAS RN: 1806289-34-8
M. Wt: 290.5 g/mol
InChI Key: BDDMXUZHDZIZBY-UHFFFAOYSA-N
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Description

3,4-Dichloro-2-nitrobenzenesulfonyl chloride is a chemical compound with the formula C6H3Cl3O2S. It is a derivative of benzenesulfonyl chloride, which is characterized by the presence of two chlorine atoms and a nitro group attached to the benzene ring .


Molecular Structure Analysis

The molecular structure of 3,4-Dichloro-2-nitrobenzenesulfonyl chloride consists of a benzene ring with two chlorine atoms, a nitro group, and a sulfonyl chloride group attached to it .

Safety and Hazards

3,4-Dichloro-2-nitrobenzenesulfonyl chloride is likely to be hazardous. It may cause skin corrosion and serious eye damage. It is advised to avoid breathing its dust or mist, and protective measures such as wearing protective gloves, clothing, and eye protection are recommended .

properties

IUPAC Name

3,4-dichloro-2-nitrobenzenesulfonyl chloride
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C6H2Cl3NO4S/c7-3-1-2-4(15(9,13)14)6(5(3)8)10(11)12/h1-2H
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

BDDMXUZHDZIZBY-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC(=C(C(=C1S(=O)(=O)Cl)[N+](=O)[O-])Cl)Cl
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C6H2Cl3NO4S
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

290.5 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

3,4-Dichloro-2-nitrobenzenesulfonyl chloride

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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